N-(3-methanesulfonamidophenyl)-5-(thiophen-2-yl)-1H-pyrazole-3-carboxamide

• IUPAC Name: N-[3-(methanesulfonamido)phenyl]-5-thiophen-2-ylpyrazolidine-3-carboxamide
• InChI: InChI=1S/C15H18N4O3S2/c1-24(21,22)19-11-5-2-4-10(8-11)16-15(20)13-9-12(17-18-13)14-6-3-7-23-14/h2-8,12-13,17-19H,9H2,1H3,(H,16,20)
• InChI Key: ZUCFFNLHOMPWQU-UHFFFAOYSA-N
• Canonical SMILES: CS(=O)(=O)NC1=CC=CC(=C1)NC(=O)C2CC(NN2)C3=CC=CS3
• Molecular Formula: C15H18N4O3S2
• Molecular Weight: 366.5 g/mol

Description

Chemical Reactions Analysis

Specific information on the chemical reactions involving this compound is not available.

Scientific Research Applications

Synthesis and Chemical Characterization

Several studies have reported the synthesis and chemical characterization of pyrazole-sulfonamide derivatives, including methods for creating novel compounds with potential biological activities. For example, the synthesis of novel pyrazole methanesulfonates demonstrated insecticidal activity with low levels of acute mammalian toxicity, indicating their potential for pest control applications without significant harm to non-target organisms (Finkelstein & Strock, 1997). Additionally, the development of metal complexes of heterocyclic sulfonamide showing strong carbonic anhydrase inhibitory properties highlights the compound's potential in therapeutic applications (Büyükkıdan et al., 2013).

Biological Activities and Potential Therapeutic Applications

The compound and its derivatives have been evaluated for various biological activities. Some derivatives demonstrated significant antiproliferative activities against cancer cell lines, suggesting potential as anticancer agents (Mert et al., 2014). Another study focused on the synthesis of thiophenyl pyrazoles and isoxazoles, which showed potential antibacterial and antifungal activities, indicating the compound's utility in developing new antimicrobial agents (Sowmya et al., 2018).

Carbonic Anhydrase Inhibition

A significant area of research involves the inhibition of carbonic anhydrase, an enzyme involved in various physiological processes. Novel pyrazole-3,4-dicarboxamides bearing the biologically active sulfonamide moiety were synthesized and showed potential as carbonic anhydrase inhibitors, suggesting applications in treating conditions associated with dysregulated enzyme activity (Mert et al., 2015).

Structural Studies

Research on structural studies, such as the crystal structure analysis of nimesulidetriazole derivatives, provides insight into the molecular interactions and assembly, which is crucial for understanding the compound's mechanism of action and optimizing its biological activity (Dey et al., 2015).

Mechanism of Action

The mechanism of action for this compound is not available.

Safety and Hazards

Information on the safety and hazards associated with this compound is not available.